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Compound of Interest

Compound Name: H-DL-Ala-OMe.HCl

Cat. No.: B555102 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for handling H-DL-Ala-OMe.HCl (DL-Alanine

methyl ester hydrochloride). Adherence to these guidelines is critical for ensuring the safety of

laboratory personnel and the integrity of research outcomes.

Hazard Identification and Personal Protective Equipment
Summary
H-DL-Ala-OMe.HCl is a chemical compound that requires careful handling to prevent potential

health hazards. The primary risks include irritation to the skin, eyes, and respiratory system.

Below is a summary of potential hazards and the corresponding recommended personal

protective equipment.
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Potential Hazard Route of Exposure Symptoms

Required Personal

Protective

Equipment (PPE)

Skin Irritation Dermal Contact

Redness and irritation

at the site of contact.

[1]

Protective gloves,

long-sleeved clothing,

full suit.[2][3]

Serious Eye Irritation Eye Contact

Irritation, redness, and

profuse watering of

the eyes.[1]

Splash goggles or

safety glasses.[1][2]

Respiratory Irritation Inhalation

Irritation of the throat,

feeling of tightness in

the chest, coughing,

or wheezing.[1]

Dust respirator or use

in a fume hood.[1][2]

Harmful if Swallowed Ingestion

Soreness and redness

of the mouth and

throat.[1][2]

Standard laboratory

hygiene (no

eating/drinking in the

lab).

Detailed Personal Protective Equipment (PPE)
Specifications
To ensure maximum protection, the following specifications for PPE should be met. It is

recommended to consult with a safety specialist to ensure the selected equipment is

appropriate for the specific laboratory conditions.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://static.cymitquimica.com/products/54/pdf/sds-OR5299.pdf
https://www.peptide.com/custdocs/MSDS%20AHA103%20H-Ala-OMe%20HCl.pdf
https://www.fishersci.ie/store/msds?partNumber=11454324&countryCode=IE&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR5299.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR5299.pdf
https://www.peptide.com/custdocs/MSDS%20AHA103%20H-Ala-OMe%20HCl.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR5299.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR5299.pdf
https://www.peptide.com/custdocs/MSDS%20AHA103%20H-Ala-OMe%20HCl.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR5299.pdf
https://www.peptide.com/custdocs/MSDS%20AHA103%20H-Ala-OMe%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHA103%20H-Ala-OMe%20HCl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Purpose

Hand Protection Nitrile rubber gloves.[3]

To prevent skin contact and

irritation. Inspect gloves for

integrity before use.[3]

Eye Protection Chemical safety goggles.[2]
To protect eyes from dust

particles and splashes.

Respiratory Protection

Dust respirator or self-

contained breathing apparatus

(in case of emergency or large

spills).[1][2]

To prevent inhalation of the

powder, which can cause

respiratory tract irritation.[2]

Body Protection
Long-sleeved lab coat or a full

suit for larger quantities.[2][3]

To protect skin from accidental

contact.

Foot Protection
Closed-toe shoes, boots for

spill response.[2]
To protect feet from spills.

Operational and Disposal Plans
A systematic approach to handling and disposing of H-DL-Ala-OMe.HCl is crucial for safety

and environmental protection.

Step-by-Step Handling Protocol
Preparation:

Ensure a clean and organized workspace.

Work in a well-ventilated area, preferably within a fume hood.[1]

Have all necessary PPE donned correctly before handling the chemical.

Ensure an eye wash station and safety shower are readily accessible.[1]

Weighing and Aliquoting:

Handle H-DL-Ala-OMe.HCl as a solid powder.[3]
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To minimize dust formation, avoid pouring the powder from a height.

Use appropriate tools, such as a spatula, for transferring the substance.

Dissolving:

If preparing a solution, add the solid to the solvent slowly while stirring to prevent

splashing.

Post-Handling:

Thoroughly clean the work area after use.

Wash hands with soap and water after handling the compound and before leaving the

laboratory.[2]

Remove and wash any contaminated clothing before reuse.[3]

Emergency Procedures
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Exposure Type First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[3]

Skin Contact

Remove contaminated clothing and wash the

affected area immediately with plenty of soap

and water.[2] If skin irritation continues, consult

a physician.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[4]

Remove contact lenses if present and easy to

do.[1] Seek medical attention.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person.[2] Get medical attention if

symptoms occur.[3]

Small Spill

Use appropriate tools to sweep up the spilled

solid and place it in a suitable container for

waste disposal.[2]

Large Spill

Evacuate the area. Use a shovel to place the

material into a convenient waste disposal

container.[2] A self-contained breathing

apparatus should be used to avoid inhalation.[2]

Disposal Plan
All waste materials, including the chemical itself and any contaminated items, must be

disposed of in accordance with federal, state, and local environmental regulations.[2] Collect

waste in a designated, labeled, and sealed container.

Experimental Workflow for Handling H-DL-Ala-
OMe.HCl
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Workflow for Safe Handling of H-DL-Ala-OMe.HCl
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Caption: Workflow for the safe handling of H-DL-Ala-OMe.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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